Cas no 2025998-79-0 (1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 2025998-79-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5293203
• Update Time: 2025-07-15

1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3/c1-6-7-10(15)13(5)8-14(9-13)11(16)17-12(2,3)4/h1H,7-9H2,2-5H3
• InChI Key： RZFCUFBLYLQYSM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C(=O)CC#C)C1

Additional information on 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2025998-79-0)

The compound 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2025998-79-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This ester derivative of 1-Azetidinecarboxylic acid features a unique structural motif, combining a 3-methyl-3-(1-oxo-3-butyn-1-yl) substituent with a 1,1-dimethylethyl (tert-butyl) ester group. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for 1-Azetidinecarboxylic acid derivatives has surged due to their potential applications in drug discovery. Researchers are particularly interested in the 3-butyn-1-yl moiety, which can serve as a click chemistry handle for bioconjugation or further functionalization. This aligns with the growing trend of click chemistry in drug development, a topic frequently searched in academic and industrial circles. The tert-butyl ester group, on the other hand, enhances the compound's stability, making it suitable for storage and handling in laboratory settings.

The synthesis of 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including acylation and esterification. Its CAS No. 2025998-79-0 is often referenced in patent literature and scientific databases, highlighting its relevance in proprietary research. Given the increasing focus on small molecule therapeutics and fragment-based drug design, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.

Another area of interest is the compound's potential role in peptide mimetics. The azetidine ring is a constrained scaffold that can mimic peptide bonds, offering advantages in metabolic stability and bioavailability. This has led to a spike in searches for azetidine-containing compounds and their applications in peptidomimetic drug design. The incorporation of the 1-oxo-3-butyn-1-yl group further expands its utility, enabling covalent binding strategies that are increasingly popular in targeted therapies.

From a commercial perspective, 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester is available through specialized chemical suppliers, often listed under its CAS No. 2025998-79-0. Its pricing and availability are frequently queried by researchers, reflecting its niche but critical role in synthetic workflows. The compound's purity and analytical data (e.g., NMR, HPLC) are also common search terms, underscoring the importance of quality control in its application.

In summary, 1-Azetidinecarboxylic acid, 3-methyl-3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester represents a versatile and strategically important building block in modern organic and medicinal chemistry. Its unique structural features align with current trends in drug discovery, click chemistry, and peptidomimetics, making it a compound of enduring interest to researchers and industry professionals alike.